Cas no 825608-13-7 (4-{4-(2,4,6-trimethylphenyl)piperazin-1-ylsulfonyl}morpholine)

• Product Name: 4-{4-(2,4,6-trimethylphenyl)piperazin-1-ylsulfonyl}morpholine
• CAS No: 825608-13-7
• MF: C₁₇H₂₇N₃O₃S
• MW: 353.479583024979
• CID: 5437970
• Update Time: 2025-11-01

4-{4-(2,4,6-trimethylphenyl)piperazin-1-ylsulfonyl}morpholine Chemical and Physical Properties

Names and Identifiers

• 4-[(4-mesityl-1-piperazinyl)sulfonyl]morpholine
• 4-{4-(2,4,6-trimethylphenyl)piperazin-1-ylsulfonyl}morpholine

• Inchi： 1S/C17H27N3O3S/c1-14-12-15(2)17(16(3)13-14)18-4-6-19(7-5-18)24(21,22)20-8-10-23-11-9-20/h12-13H,4-11H2,1-3H3
• InChI Key： CMUUSIZDIFFYNM-UHFFFAOYSA-N
• SMILES： N1(S(N2CCN(C3=C(C)C=C(C)C=C3C)CC2)(=O)=O)CCOCC1

Additional information on 4-{4-(2,4,6-trimethylphenyl)piperazin-1-ylsulfonyl}morpholine

Introduction to Compound with CAS No. 825608-13-7 and Product Name: 4-{4-(2,4,6-trimethylphenyl)piperazin-1-ylsulfonyl}morpholine

The compound with the CAS number 825608-13-7 and the product name 4-{4-(2,4,6-trimethylphenyl)piperazin-1-ylsulfonyl}morpholine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this compound, particularly the presence of a piperazine ring and a morpholine moiety, contribute to its unique pharmacological profile. These structural elements are well-known for their ability to interact with various biological targets, making this compound a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel compounds that can modulate neurotransmitter systems. The 4-(2,4,6-trimethylphenyl)piperazin-1-ylsulfonyl}morpholine structure is particularly intriguing because it combines the properties of both piperazine and morpholine derivatives. Piperazine derivatives are known for their role in central nervous system (CNS) drugs, while morpholine derivatives have shown promise in various therapeutic areas, including cardiovascular and anti-inflammatory applications. The synergistic effects of these two moieties suggest that this compound could exhibit multiple pharmacological activities.

One of the most compelling aspects of this compound is its potential as a tool for studying neural pathways and developing new treatments for neurological disorders. The 2,4,6-trimethylphenyl substituent in the piperazine ring adds another layer of complexity to its interactions with biological targets. This substituent can influence the compound's solubility, bioavailability, and overall pharmacokinetic properties. Researchers have been exploring how such structural modifications can enhance the efficacy and selectivity of CNS-active compounds.

Recent studies have begun to unravel the mechanisms by which this type of compound interacts with neurotransmitter receptors. For instance, the piperazine moiety is known to interact with serotonin receptors, which play a crucial role in mood regulation and cognitive functions. The morpholine ring, on the other hand, can influence interactions with other receptors, such as dopamine receptors. These interactions are critical for understanding how the compound might affect neural signaling pathways.

The synthesis of 4-{4-(2,4,6-trimethylphenyl)piperazin-1-ylsulfonyl}morpholine involves several sophisticated chemical steps that highlight the expertise required in medicinal chemistry. The introduction of the sulfonyl group into the piperazine ring is particularly challenging but essential for achieving the desired pharmacological properties. Advanced synthetic techniques have been employed to ensure high yield and purity, which are critical for subsequent biological testing.

In terms of biological activity, preliminary studies suggest that this compound exhibits promising effects on certain neurological disorders. Its ability to modulate neurotransmitter levels could make it a valuable candidate for treating conditions such as depression, anxiety, and cognitive impairments. However, further research is needed to fully understand its therapeutic potential and to identify any potential side effects.

The development of new pharmaceuticals is often a lengthy and complex process that involves extensive testing in vitro and in vivo. The CAS No. 825608-13-7 compound is currently undergoing rigorous evaluation to determine its safety and efficacy. Researchers are using cutting-edge techniques such as high-throughput screening and computational modeling to accelerate this process. These methods allow scientists to predict how the compound will behave in different biological systems and to identify potential areas for improvement.

One of the key challenges in drug development is optimizing bioavailability while maintaining therapeutic efficacy. The structural features of 4-{4-(2,4,6-trimethylphenyl)piperazin-1-ylsulfonyl}morpholine present both opportunities and challenges in this regard. The presence of multiple functional groups requires careful consideration during drug formulation to ensure that the compound reaches its target site effectively.

Another important aspect of this compound's development is its potential for use as an intermediate in synthesizing more complex molecules. Many pharmaceutical compounds are too large or too complex to be synthesized directly from simple starting materials. Instead, they are built up step by step using intermediates like 4-{4-(2,4,6-trimethylphenyl)piperazin-1-ylsulfonyl}morpholine. This approach allows chemists to leverage existing knowledge and techniques while exploring new chemical spaces.

The future prospects for this compound are exciting given its unique structure and promising biological activity. As research continues, we can expect more insights into its mechanisms of action and therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in translating these findings into tangible benefits for patients.

In conclusion,CAS No 825608-13-7 represents a significant step forward in pharmaceutical chemistry with its product name 4-{4-(2 24 6trimethylphenyl)piperazin1 ylsulfonylmorpholine . Its structural features , combined with preliminary evidence suggesting favorable biological activity , make it an intriguing candidate for further investigation . As research progresses , we anticipate that this compound will play an important role in advancing our understanding of neurological disorders and developing new treatments .